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Compound of Interest

Compound Name: 2-Naphthaleneacetic acid

Cat. No.: B1198389

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Naphthaleneacetic acid (2-NAA) is a synthetic auxin, a class of plant hormones that plays a
crucial role in various growth and developmental processes. In research and commercial
applications, 2-NAA is utilized to stimulate root formation, control fruit development, and as a
component in plant tissue culture media.[1] Due to its low solubility in water, a stock solution
must be prepared using an appropriate solvent before its addition to aqueous media. This
document provides a detailed protocol for the preparation of a 1 mg/mL stock solution of 2-NAA
for laboratory use.

Quantitative Data Summary

The physical and chemical properties of 2-Naphthaleneacetic acid are summarized in the
table below. Understanding these properties is essential for its proper handling, storage, and

use in experimental protocols.
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Property Value

Synonyms B-Naphthaleneacetic acid, 2-Naphthylacetic acid
CAS Number 581-96-4

Molecular Formula C12H1002

Molecular Weight 186.21 g/mol [2][3][4]

White to almost white crystalline powder or
Appearance

flakes[3][5]
Melting Point 141-143 °CJ[3][5]

Water Solubility

Insoluble[3][5]

Solubility in Organic Solvents

Soluble in acetone (50 mg/mL)[3][5], ethanol,

and other organic solvents[6]

Experimental Protocol: Preparation of 1 mg/mL 2-

NAA Stock Solution

This protocol describes two common methods for preparing a 1 mg/mL stock solution of 2-

Naphthaleneacetic acid. The choice of method depends on the experimental requirements

and compatibility with the final application.

Materials:

o 2-Naphthaleneacetic acid (powder)

» 95% Ethanol or 1 N Sodium Hydroxide (NaOH)

¢ Distilled or deionized water

e 100 mL volumetric flask

e Analytical balance

e Magnetic stirrer and stir bar (optional)
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» Sterile 0.22 pm syringe filter and syringe (for sterile applications)

» Sterile, light-protecting storage bottle (e.g., amber glass)

Method A: Dissolution in Ethanol

This method is suitable for applications where the presence of a small amount of ethanol is
acceptable.

» Weighing: Accurately weigh 100 mg of 2-Naphthaleneacetic acid powder using an
analytical balance.

o Transfer: Carefully transfer the weighed powder into a 100 mL volumetric flask.

« Initial Dissolution: Add a small volume (approximately 2-3 mL) of 95% ethanol to the
volumetric flask.[7]

e Dissolving: Gently swirl the flask or use a magnetic stirrer to completely dissolve the powder.

[7]

« Dilution: Once the powder is fully dissolved, add distilled or deionized water to the flask,
bringing the total volume to the 100 mL mark.

e Mixing: Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

» Sterilization (Optional): For sterile applications, such as plant tissue culture, filter the stock
solution through a 0.22 um syringe filter into a sterile storage bottle.

o Storage: Store the stock solution in a labeled, light-protecting bottle at 2-8°C. The shelf life is
typically several months when stored properly.

Method B: Dissolution in Sodium Hydroxide (NaOH)

This method is preferred when ethanol is to be avoided. The acid is converted to its sodium
salt, which is readily soluble in water.

o Weighing: Accurately weigh 100 mg of 2-Naphthaleneacetic acid powder.
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» Transfer: Transfer the powder to a 100 mL volumetric flask.

e Initial Dissolution: Add a few drops of 1 N NaOH to the flask, just enough to dissolve the
powder.[8] This will form the sodium salt of 2-NAA.

e Dissolving: Gently swirl the flask to ensure all the powder has dissolved.
 Dilution: Slowly add distilled or deionized water to the flask to reach the 100 mL mark.
e Mixing: Cap and invert the flask multiple times for complete mixing.

 Sterilization (Optional): For sterile applications, pass the solution through a 0.22 um syringe
filter into a sterile container.

o Storage: Store the solution in a clearly labeled, amber bottle at 2-8°C.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a 2-Naphthaleneacetic
acid stock solution.
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Workflow for 2-NAA Stock Solution Preparation

Step 1: Weighing

Weigh 100 mg of

2-Naphthaleneacetic Acid Powder
N\

/S/tep 2: DissolutioN

Method A: Method B:
Add 2-3 mL of 95% Ethanol Add a few drops of 1N NaOH

l

Swirl or stir until
completely dissolved

Step 3: Dilution & Mixing

Add distilled/deionized water
to a final volume of 100 mL

Mix thoroughly

Step 4: Sterilizzvation & Storage

Filter sterilize (optional)
using a 0.22 um filter

Store in a labeled, amber bottle

at 2-8°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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